![molecular formula C18H20N3O4P B601844 2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one CAS No. 19208-69-6](/img/structure/B601844.png)
2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one is a chemical compound with the molecular formula C18H20N3O4P . It has a molecular weight of 373.3 g/mol . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular structure of this compound includes a imidazolidin-4-one ring, which is substituted with a methyl group and a bis(phenylmethoxy)phosphorylimino group . The exact structure can be represented by the InChI string and the Canonical SMILES string provided in the PubChem database .Physical And Chemical Properties Analysis
This compound has a molecular weight of 373.3 g/mol . It has a XLogP3-AA value of 1.8, indicating its partition coefficient between octanol and water . It has one hydrogen bond donor and five hydrogen bond acceptors . The compound has seven rotatable bonds . Its exact mass and monoisotopic mass are both 373.11914313 g/mol . The topological polar surface area is 80.2 Ų .Scientific Research Applications
Chemical Synthons for Heterocycles Synthesis
One study by Mahata et al. (2003) explores the utility of a related compound, "1-Bis(methoxy)-4-bis(methylthio)-3-buten-2-one", as a three-carbon synthon for the synthesis of five and six-membered heterocycles. These heterocycles have masked (or unmasked) aldehyde functionality, which is crucial for cyclocondensation reactions with bifunctional heteronucleophiles. This research indicates the importance of such compounds in synthesizing complex heterocyclic structures, which are foundational in pharmaceuticals and agrochemicals (Mahata et al., 2003).
Novel DNA-binding Compounds
Another study by Sun et al. (2002) synthesized a novel dimeric bis-benzimidazole compound demonstrating high affinity for specific oligonucleotide sequences. This research highlights the potential of structurally similar compounds in the development of new DNA-binding agents for research and therapeutic applications (Sun et al., 2002).
Phosphoester-based Compounds for Biological Activity
Research by Serbezeanu et al. (2019) on phosphoester-p-substituted-methylparabens revealed their synthesis, structural characterization, and biological activity, including antimicrobial effects. This study exemplifies the broader applications of phosphoester compounds in creating new materials with potential bioactivity (Serbezeanu et al., 2019).
Chiral Frameworks for Asymmetric Synthesis
A study by Ryoda et al. (2008) focuses on the optical resolution of a chiral compound as a framework for 2-iminoimidazolidine, investigating its catalytic ability in asymmetric Michael reactions. This research demonstrates the significance of such compounds in asymmetric synthesis, which is vital for creating enantiomerically pure pharmaceuticals (Ryoda et al., 2008).
Properties
{ "Design of the Synthesis Pathway": "The synthesis of 2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one can be achieved through a multi-step reaction pathway.", "Starting Materials": [ "Phenylmethanol", "Phosphorus pentachloride", "Methylamine", "2-Imidazolidinone", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Phenylmethanol is reacted with phosphorus pentachloride in the presence of anhydrous diethyl ether to form phenylmethyl chloride.", "Step 2: Phenylmethyl chloride is then reacted with methylamine in methanol to form N-methylphenylmethylamine.", "Step 3: N-methylphenylmethylamine is reacted with 2-imidazolidinone in the presence of sodium hydroxide to form 2-(N-methylphenylmethylamino)imidazolidinone.", "Step 4: 2-(N-methylphenylmethylamino)imidazolidinone is then reacted with phosphorus oxychloride in the presence of diethyl ether to form 2-Bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one." ] } | |
CAS No. |
19208-69-6 |
Molecular Formula |
C18H20N3O4P |
Molecular Weight |
373.3 g/mol |
IUPAC Name |
(2Z)-2-bis(phenylmethoxy)phosphorylimino-1-methylimidazolidin-4-one |
InChI |
InChI=1S/C18H20N3O4P/c1-21-12-17(22)19-18(21)20-26(23,24-13-15-8-4-2-5-9-15)25-14-16-10-6-3-7-11-16/h2-11H,12-14H2,1H3,(H,19,20,22,23) |
InChI Key |
FFEFFWWQHCAWCF-UHFFFAOYSA-N |
Isomeric SMILES |
CN\1CC(=O)N/C1=N/P(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3 |
SMILES |
CN1CC(=O)NC1=NP(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3 |
Canonical SMILES |
CN1CC(=O)NC1=NP(=O)(OCC2=CC=CC=C2)OCC3=CC=CC=C3 |
Purity |
> 95% |
quantity |
Milligrams-Grams |
Synonyms |
Dibanzyloxy Phosphatecreatinine; Creatininephosphoric acid dibenzyl ester |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.